Cas no 1254166-60-3 (Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]-)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]-
• CAS No: 1254166-60-3
• MF: C₂₂H₁₆ClN₅O₂
• MW: 417.847743034363
• CID: 3012055
• Update Time: 2025-07-16

Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]-
• BACE-IN-1

• SMILES： O=C(C1=CN2C=C(Cl)C=CC2=N1)NC3=NC4=CC=C(OCC5=CC=CC=C5)C=C4N3

Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]-

Introduction to Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] (CAS No. 1254166-60-3)

Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] (CAS No. 1254166-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl]imidazo[1,2-a]pyridine-2-carboxamide, is a derivative of imidazopyridine and benzimidazole, two scaffolds that are well-known for their diverse biological activities.

The structure of Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] features a unique combination of functional groups, including a chloro substituent on the imidazopyridine ring and a phenylmethoxy group on the benzimidazole moiety. These structural elements contribute to the compound's potential therapeutic properties and its ability to interact with various biological targets.

Recent studies have highlighted the potential of Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] in the treatment of various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] has been found to induce apoptosis in cancer cells by targeting specific signaling pathways. One notable study demonstrated that this compound effectively inhibits the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to cell cycle arrest and apoptosis, making it a promising candidate for further development as an anticancer agent.

Beyond its therapeutic applications, Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] has also been studied for its potential as a tool compound in chemical biology. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel compounds with tailored biological activities. Researchers have utilized this compound as a starting point to develop analogs with enhanced potency and selectivity for specific targets.

The synthesis of Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] involves several steps that require precise control over reaction conditions. The process typically begins with the formation of the imidazopyridine core through a multistep synthesis involving cyclization reactions. Subsequent functionalization steps introduce the chloro and phenylmethoxy groups to yield the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic and industrial settings.

In terms of pharmacokinetics and pharmacodynamics, Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] has shown favorable properties. Preclinical studies have demonstrated good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] in treating various conditions. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing Phase II trials are focusing on specific indications such as inflammatory diseases and certain types of cancer.

The future prospects for Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] are bright. Continued research is expected to uncover new applications and optimize its therapeutic potential. Collaboration between academic institutions and pharmaceutical companies is crucial in advancing this compound from bench to bedside.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxamide, 6-chloro-N-[6-(phenylmethoxy)-1H-benzimidazol-2-yl] (CAS No. 1254166-60-3) represents a promising molecule with significant potential in both basic research and clinical applications. Its unique structure and biological activities make it an important focus for ongoing studies in medicinal chemistry and pharmaceutical development.